1-(3,4-dimethylphenyl)-3-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]urea
• InChI: InChI=1S/C19H21N5O/c1-13-6-7-16(9-14(13)2)22-19(25)21-12-17-10-18(23-24(17)3)15-5-4-8-20-11-15/h4-11H,12H2,1-3H3,(H2,21,22,25)
• InChI Key: FFWSCBCIGKVRGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=CC(=NN2C)C3=CN=CC=C3)C
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

1-(3,4-dimethylphenyl)-3-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)urea, also known as DMPU, is a chemical compound that has been widely used in scientific research. It is a urea derivative that exhibits potent biological activities and has been reported to have various pharmacological effects.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer Agents : A study highlighted the synthesis and biological evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, designed through computer-aided methods, showing significant antiproliferative effects against various cancer cell lines. The derivatives demonstrated potential as BRAF inhibitors, indicating their relevance in cancer treatment research (Jian et al., 2020).

Chemical Synthesis Techniques

• Pyrazolyl-Substituted Pyridinium and Guanidinium Salts : A versatile protocol has been developed for converting pyridone and urea derivatives into pyrazolyl-substituted pyridinium or guanidinium salts, showcasing a new, efficient, and highly functional-group-compatible approach (Antje K. C. Echterhoff et al., 2014).

Antibacterial and Antifungal Applications

• Heterocyclic Compounds with Sulfonamido Moiety : Research into the synthesis of new heterocyclic compounds containing a sulfonamido moiety revealed their suitability as antibacterial agents, expanding the potential applications of urea derivatives in developing new antimicrobial treatments (M. E. Azab et al., 2013).

Anion Coordination Chemistry

• Oxo-anion Binding : The coordination chemistry of two protonated urea-based ligands was explored, revealing how they form adducts with various inorganic oxo-acids. This study provides insights into the hydrogen bond motifs and potential applications in molecular recognition and sensor development (Biao Wu et al., 2007).